2-Benzyl-1-(prop-2-yn-1-yl)-1H-benzo[d]imidazole

• IUPAC Name: 2-benzyl-1-prop-2-ynylbenzimidazole
• InChI: InChI=1S/C17H14N2/c1-2-12-19-16-11-7-6-10-15(16)18-17(19)13-14-8-4-3-5-9-14/h1,3-11H,12-13H2
• InChI Key: ZUUICMNKTMFIBI-UHFFFAOYSA-N
• Canonical SMILES: C#CCN1C2=CC=CC=C2N=C1CC3=CC=CC=C3
• Molecular Formula: C17H14N2
• Molecular Weight: 246.31 g/mol

Description

2-Benzyl-1-(prop-2-yn-1-yl)-1H-benzo[d]imidazole is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action has been studied to understand its biochemical and physiological effects. The purpose of

Scientific Research Applications

Synthesis and Functionalization

• Palladium Iodide-Catalyzed Oxidative Aminocarbonylation-Heterocyclization

  A novel method for synthesizing functionalized 1H-benzo[d]imidazo[1,2-a]imidazoles, involving oxidative aminocarbonylation of N-substituted-1-(prop-2-yn-1-yl)-1H-benzo[d]imidazol-2-amines, is presented. This process yields products with good to excellent efficiencies (Veltri et al., 2018).

• Palladium-Catalyzed Carbonylative Synthesis of Benzimidazopyrimidinones

  A two-step procedure to synthesize functionalized benzimidazopyrimidinones from 1-(prop-2-yn-1-yl)-1H-benzo[d]imidazol-2-amines is outlined. This includes a multicomponent oxidative cyclocarbonylation–alkoxycarbonylation process (Mancuso et al., 2017).

Synthesis of Anticancer Agents

• Benzimidazoles with Oxadiazole Nucleus as Anticancer Agents

  A study on synthesizing benzimidazoles bearing an oxadiazole nucleus, revealing their potential as anticancer agents. This includes the synthesis of derivatives under microwave irradiation and evaluation of their in vitro anticancer activity (Rashid et al., 2012).

• Zinc Complex Based on Benzimidazole for Antitumor Activity

  A new zinc complex based on 2-(2-(1H-benzo[d]imidazol-2-yl)benzyl)-1H-benzo[d]imidazole was synthesized. It exhibited significant inhibition on the growth of Eca109 cancer cells, suggesting potential use in treating esophageal cancer (Che et al., 2015).

Antimicrobial Applications

• Antimicrobial Activity of Novel Derivatives

  The synthesis of novel 2-[4-(1H-[1,2,4]-triazol-1-yl)phenyl]-1-substituted-4,6-difluoro-1H-benzo[d]imidazole derivatives with significant in-vitro antibacterial activity against various pathogens, including their antitubercular activity (Jadhav et al., 2009).

• Antibacterial and Antifungal Activity of Thiazol-2-amines

  Synthesis of 4-(1H-benz[d]imidazol-2yl)-1,3-thiazol-2-amines, which exhibited comparable antibacterial activity to standard drugs and antifungal activity against clinical isolates of bacteria (Reddy & Reddy, 2010).

Corrosion Inhibition

• Corrosion Inhibition Properties for Mild Steel: The use of 1,3,4-oxadiazole derivatives as corrosion inhibitors for mild steel in sulfuric acid, highlighting their physicochemical and theoretical characteristics and effectiveness in protective layer formation (Ammal et al., 2018).